Cas no 33998-26-4 (Cholesterol Phenylacetate)

• Product Name: Cholesterol Phenylacetate
• CAS No: 33998-26-4
• MF: C₃₅H₅₂O₂
• MW: 504.786190986633
• MDL: MFCD00021140
• CID: 315883
• PubChem ID: 24892533
• Update Time: 2025-11-06

Cholesterol Phenylacetate Chemical and Physical Properties

Names and Identifiers

• Cholest-5-en-3-ol (3b)-, 3-benzeneacetate
• Cholesterol Phenylacetate
• [(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] 2-phenylacetate
• Cholest-5-en-3beta-yl phenylacetate
• cholesteryl phenylacetate
• EINECS 251-781-1
• O-Phenylacetyl-cholesterin
• O-phenylacetyl-cholesterol
• Phenylacetic Acid Cholesterol Ester
• 3β-Hydroxy-5-cholestene 3-phenylacetate
• 5-Cholesten-3β-ol 3-phenylacetate
• Cholest-5-en-3ss-yl phenylacetate
• Cholest-5-en-3-yl phenylacetate
• JHFRODPXYCPTCM-WASXNZKASA-N
• Cholest-5-en-3-yl phenylacetate #
• 5-Cholesten-3beta-ol 3-phenylacetate
• 3beta-Hydroxy-5-cholestene 3-phenylacetate
• Cholest-5-en-3-ol (3.beta.)-, benzeneace
• DTXSID70955578
• SCHEMBL2050989
• NS00054854
• AKOS025295180
• Cholest-5-en-3-ol (3.beta.)-, benzeneacetate
• Cholesteryl phenylacetate, >=98% (HPLC; detection at 258 nm)
• 33998-26-4
• MFCD00021140
• (1R,3AS,3BS,7S,9AR,9BS,11AR)-9A,11A-DIMETHYL-1-[(2R)-6-METHYLHEPTAN-2-YL]-1H,2H,3H,3AH,3BH,4H,6H,7H,8H,9H,9BH,10H,11H-CYCLOPENTA[A]PHENANTHREN-7-YL 2-PHENYLACETATE

• MDL： MFCD00021140
• Inchi： 1S/C35H52O2/c1-24(2)10-9-11-25(3)30-16-17-31-29-15-14-27-23-28(37-33(36)22-26-12-7-6-8-13-26)18-20-34(27,4)32(29)19-21-35(30,31)5/h6-8,12-14,24-25,28-32H,9-11,15-23H2,1-5H3/t25-,28+,29+,30-,31+,32+,34+,35-/m1/s1
• InChI Key： JHFRODPXYCPTCM-WASXNZKASA-N
• SMILES： O(C(CC1C=CC=CC=1)=O)[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]21

Computed Properties

• Exact Mass: 504.39700
• Monoisotopic Mass: 504.397
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 37
• Rotatable Bond Count: 9
• Complexity: 821
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 10.7
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: solid
• Density: 1.0±0.1 g/cm3
• Boiling Point: 575.6±29.0 °C at 760 mmHg
• Flash Point: 300.4±11.8 °C
• Refractive Index: 1.545
• PSA: 26.30000
• LogP: 9.18230
• Solubility: Not determined
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

Cholesterol Phenylacetate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesteryl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid esters Cholesteryl esters